Cas no 129228-11-1 (3,3-Bis(methoxymethyl)-2,6-dimethylheptane)

• Product Name: 3,3-Bis(methoxymethyl)-2,6-dimethylheptane
• CAS No: 129228-11-1
• MF: C₁₃H₂₈O₂
• MW: 216.360224723816
• CID: 898071
• PubChem ID: 10867702
• Update Time: 2025-11-02

3,3-Bis(methoxymethyl)-2,6-dimethylheptane Chemical and Physical Properties

Names and Identifiers

• 3,3-Bis(methoxymethyl)-2,6-dimethylheptane
• 2-isopropyl-2-(1-methylbutyl)-1,3-dimethoxypropane
• 2-Isopentyl-2-isopropyl-1,3-dimethoxypropane
• 1,3-Dimethoxy-2-isopentyl-2-isopropylpropane
• 2-isopropyl-2-(1-Methylbuyl)-1,3-diMethoxypropane
• 1-methoxy-2-(methoxymethyl)-5-methyl-2-(propan-2-yl)hexane
• SCHEMBL234416
• MFCD23140371
• CS-0120795
• AS-66816
• NS00008039
• DA-24817
• DTXSID80446462
• 2-ISOPROPYL-1-METHOXY-2-(METHOXYMETHYL)-5-METHYLHEXANE
• BHPDSAAGSUWVMP-UHFFFAOYSA-N
• 129228-11-1
• Heptane, 3,3-bis(methoxymethyl)-2,6-dimethyl-
• EC 406-970-5
• L10019
• 2-isopropyl-2-isopentyl-1,3-dimethox-ypropane
• AKOS016844939
• SY060288

• MDL： MFCD23140371
• Inchi： 1S/C13H28O2/c1-11(2)7-8-13(9-14-5,10-15-6)12(3)4/h11-12H,7-10H2,1-6H3
• InChI Key： BHPDSAAGSUWVMP-UHFFFAOYSA-N
• SMILES： O(C)CC(COC)(CCC(C)C)C(C)C

Computed Properties

• Exact Mass: 216.20904
• Monoisotopic Mass: 216.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.843±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 205.2±8.0 ºC (760 Torr),
• Flash Point: 38.1±18.0 ºC,
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),
• PSA: 18.46

3,3-Bis(methoxymethyl)-2,6-dimethylheptane Security Information

• Hazard Category Code： 38-51/53
• Safety Instruction： 36/37-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3,3-Bis(methoxymethyl)-2,6-dimethylheptane

3,3-Bis(methoxymethyl)-2,6-dimethylheptane (CAS No. 129228-11-1): Properties, Applications, and Market Insights

3,3-Bis(methoxymethyl)-2,6-dimethylheptane (CAS No. 129228-11-1) is a specialized organic compound with a unique molecular structure that makes it valuable in various industrial applications. This branched-chain ether derivative is characterized by its two methoxymethyl groups attached to a central carbon atom, along with two methyl groups on the adjacent carbons. The compound's systematic IUPAC name reflects its precise chemical architecture, which contributes to its distinct physical and chemical properties.

The growing interest in 3,3-Bis(methoxymethyl)-2,6-dimethylheptane stems from its versatility as an intermediate in organic synthesis and its potential applications in specialty chemicals. Researchers and manufacturers are particularly interested in its stability and solubility characteristics, which make it suitable for use in formulations requiring non-polar solvents with moderate boiling points. Recent studies have explored its potential as a building block for more complex molecular structures in pharmaceutical and material science applications.

From a technical perspective, 3,3-Bis(methoxymethyl)-2,6-dimethylheptane typically appears as a colorless to pale yellow liquid at room temperature. Its molecular weight of 216.34 g/mol and specific structural features contribute to its relatively low volatility compared to simpler ether compounds. The presence of multiple oxygen atoms in its structure provides interesting polarity characteristics that researchers are investigating for various separation and extraction processes. These properties align well with current industry trends toward more sustainable and efficient chemical processes.

In industrial applications, 3,3-Bis(methoxymethyl)-2,6-dimethylheptane CAS 129228-11-1 has shown promise as a component in specialty lubricants and functional fluids. Its branched structure helps prevent crystallization at low temperatures while maintaining adequate viscosity at elevated temperatures. This thermal stability makes it particularly interesting for applications in extreme environments, a topic of increasing importance in materials science discussions. Furthermore, its compatibility with various polymers has led to investigations into its use as a plasticizer or processing aid in certain polymer systems.

The synthesis of 3,3-Bis(methoxymethyl)-2,6-dimethylheptane typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches focus on improving yield and selectivity while minimizing environmental impact, reflecting the chemical industry's growing emphasis on green chemistry principles. Process optimization for this compound remains an active area of research, with recent publications highlighting novel catalytic systems and solvent-free approaches that could make production more sustainable.

Market analysis indicates steady growth in demand for specialized intermediates like 3,3-Bis(methoxymethyl)-2,6-dimethylheptane, particularly in regions with strong pharmaceutical and advanced materials sectors. The compound's unique properties position it well to address several current challenges in formulation science, including the need for more environmentally benign solvents and additives. Industry experts predict increasing applications in electronic materials and specialty coatings, where its combination of properties could offer advantages over conventional materials.

Quality control for 3,3-Bis(methoxymethyl)-2,6-dimethylheptane CAS 129228-11-1 typically involves advanced analytical techniques such as gas chromatography and mass spectrometry to ensure purity and consistency. These analytical methods have become increasingly sophisticated, allowing manufacturers to meet the stringent requirements of high-end applications. Recent advancements in analytical technology have enabled better characterization of isomeric impurities and related substances, which is crucial for applications requiring high-purity materials.

From a regulatory standpoint, 3,3-Bis(methoxymethyl)-2,6-dimethylheptane is generally regarded as safe for its intended uses when handled properly. Current research continues to evaluate its environmental fate and toxicological profile, with preliminary data suggesting favorable characteristics compared to some traditional solvents. These findings are particularly relevant given increasing regulatory pressures and consumer demand for safer chemical alternatives across multiple industries.

Looking forward, the development of 3,3-Bis(methoxymethyl)-2,6-dimethylheptane derivatives and analogs represents an exciting frontier in molecular design. Researchers are exploring modifications to its core structure to enhance specific properties for targeted applications. This approach aligns with broader trends in molecular engineering and computational chemistry, where predictive modeling is increasingly used to guide the development of new functional materials with precisely tailored characteristics.

In conclusion, 3,3-Bis(methoxymethyl)-2,6-dimethylheptane (CAS No. 129228-11-1) stands as an interesting compound with diverse potential applications. Its combination of structural features and physicochemical properties makes it valuable for researchers and manufacturers seeking innovative solutions in specialty chemicals. As scientific understanding of this compound deepens and synthetic methods improve, we can anticipate expanded utilization across multiple technological sectors, contributing to advancements in materials science and chemical engineering.